Cas no 88961-64-2 (2-Butenoic acid, 3-[5-(3-aminobutyl)-2-thienyl]-, ethyl ester, (E)-)
88961-64-2 structure
Product Name:2-Butenoic acid, 3-[5-(3-aminobutyl)-2-thienyl]-, ethyl ester, (E)-
CAS No:88961-64-2
MF:C14H21NO2S
MW:267.387042760849
CID:618100
PubChem ID:54087037
Update Time:2025-04-19
2-Butenoic acid, 3-[5-(3-aminobutyl)-2-thienyl]-, ethyl ester, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 3-[5-(3-aminobutyl)-2-thienyl]-, ethyl ester, (E)-
- ethyl 3-[5-(3-aminobutyl)thiophen-2-yl]but-2-enoate
- 88961-64-2
- DTXSID40708937
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- Inchi: 1S/C14H21NO2S/c1-4-17-14(16)9-10(2)13-8-7-12(18-13)6-5-11(3)15/h7-9,11H,4-6,15H2,1-3H3
- InChI Key: MREZNBJFPWTCKS-UHFFFAOYSA-N
- SMILES: S1C(C(=CC(=O)OCC)C)=CC=C1CCC(C)N
Computed Properties
- Exact Mass: 267.12930009g/mol
- Monoisotopic Mass: 267.12930009g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 80.6Ų
2-Butenoic acid, 3-[5-(3-aminobutyl)-2-thienyl]-, ethyl ester, (E)- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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